Cas no 918331-15-4 (Pyrrolo[2,3-b]pyrrolizin-8(1H)-one, 3-(4-methoxyphenyl)-1-methyl-)

• Product Name: Pyrrolo[2,3-b]pyrrolizin-8(1H)-one, 3-(4-methoxyphenyl)-1-methyl-
• CAS No: 918331-15-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 777681
• PubChem ID: 71427519
• Update Time: 2025-04-19

Pyrrolo[2,3-b]pyrrolizin-8(1H)-one, 3-(4-methoxyphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,3-b]pyrrolizin-8(1H)-one, 3-(4-methoxyphenyl)-1-methyl-
• 3-(4-methoxyphenyl)-1-methylpyrrolo[2,3-b]pyrrolizin-8-one
• 3-(4-Methoxyphenyl)-1-methylpyrrolo[2,3-b]pyrrolizin-8(1H)-one
• 918331-15-4
• DTXSID10846259

• Inchi： 1S/C17H14N2O2/c1-18-10-13(11-5-7-12(21-2)8-6-11)15-16(18)17(20)14-4-3-9-19(14)15/h3-10H,1-2H3
• InChI Key： ROAKYNLQYYAJJI-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2C2C(C3C=CC(=CC=3)OC)=CN(C)C=21

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.2Ų